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Compound of Interest

Compound Name: Ethyl L-asparaginate

Cat. No.: B3050189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Ethyl L-asparaginate, along with related compounds, to support research and

development activities in the pharmaceutical and life sciences sectors. Due to the limited

availability of in-depth experimental data for Ethyl L-asparaginate, this guide also includes

detailed information on the closely related compounds: 4-Ethyl hydrogen L-aspartate and N-

ethyl-L-asparagine.

Chemical Identification and Properties
This section details the fundamental chemical identifiers and properties of Ethyl L-
asparaginate and its related derivatives. The data presented is compiled from various

chemical databases and is intended to provide a foundational understanding of these

molecules.

Table 1: Chemical Identification
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Compound Name CAS Number Molecular Formula IUPAC Name

Ethyl L-asparaginate 24184-58-5 C₆H₁₂N₂O₃
ethyl (2S)-2-amino-3-

carbamoylpropanoate

4-Ethyl hydrogen L-

aspartate
4070-43-3 C₆H₁₁NO₄

(2S)-2-amino-4-

ethoxy-4-oxobutanoic

acid[1]

N-ethyl-L-asparagine 7195-20-2 C₆H₁₂N₂O₃

(2S)-4-amino-2-

(ethylamino)-4-

oxobutanoic acid[2]

Table 2: Physicochemical Properties

Property
Ethyl L-
asparaginate

4-Ethyl hydrogen
L-aspartate

N-ethyl-L-
asparagine

Molecular Weight 160.17 g/mol [3] 161.16 g/mol [1] 160.17 g/mol [2]

Monoisotopic Mass 160.08479225 Da[3] 161.06880783 Da[1] 160.08479225 Da[2]

Topological Polar

Surface Area
95.4 Å²[3] 89.6 Å²[1] 92.4 Å²[2]

Hydrogen Bond Donor

Count
2[3] 2 2[2]

Hydrogen Bond

Acceptor Count
4[3] 4 4[2]

Rotatable Bond Count 5[3] 5 4[2]

Complexity 158[3] 157[1] 158[2]

LogP (XLogP3-AA) -1.5 -2.1[1] -3.6[2]

Structural Relationships
The following diagram illustrates the structural similarities and differences between Ethyl L-
asparaginate, 4-Ethyl hydrogen L-aspartate, and N-ethyl-L-asparagine, all of which are
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derivatives of the amino acid L-asparagine or L-aspartic acid.

Structural Relationship of L-Asparagine Derivatives

Core Structures

Ethyl Esters and Amides

L-Asparagine

Ethyl L-asparaginate

Esterification of
alpha-carboxyl group

N-ethyl-L-asparagine

Ethylation of
alpha-amino group

L-Aspartic Acid

4-Ethyl hydrogen L-aspartate

Esterification of
side-chain carboxyl group

Click to download full resolution via product page

Caption: Relationship of L-asparagine derivatives.

Experimental Protocols
Detailed experimental protocols for Ethyl L-asparaginate are not readily available in the public

domain. However, a documented method for the analysis of the related compound, 4-Ethyl

hydrogen L-aspartate hydrochloride, provides a valuable reference for researchers working

with similar molecules.

High-Performance Liquid Chromatography (HPLC) Analysis of 4-Ethyl hydrogen L-aspartate

hydrochloride[4]

Objective: To separate and analyze 4-Ethyl hydrogen L-aspartate hydrochloride.

Column: Newcrom R1 HPLC column.
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Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used as a substitute for

phosphoric acid.

Detection: The specific detection method (e.g., UV-Vis, MS) was not detailed in the source

but would be selected based on the analyte's properties and the desired sensitivity.

Application Notes: This reverse-phase (RP) HPLC method is scalable and can be adapted

for preparative separation to isolate impurities. It is also suitable for pharmacokinetic studies.

For faster Ultra-High-Performance Liquid Chromatography (UPLC) applications, columns

with smaller particle sizes (e.g., 3 µm) are available.

Biological Context: L-Asparagine Metabolism
While specific signaling pathways involving Ethyl L-asparaginate are not well-documented,

understanding the metabolism of its parent molecule, L-asparagine, is crucial for researchers in

drug development. L-asparagine plays a significant role in various cellular processes, and its

metabolism is a target in certain cancer therapies.
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Overview of L-Asparagine Metabolism
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Caption: L-Asparagine metabolic pathway.

This diagram illustrates the central role of two key enzymes:

Asparagine Synthetase: Catalyzes the synthesis of L-asparagine from L-aspartate and

glutamine, a process requiring ATP.

L-Asparaginase: Catalyzes the hydrolysis of L-asparagine back to L-aspartate and ammonia.

This enzyme is a cornerstone of treatment for certain leukemias that are dependent on

extracellular asparagine.
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Conclusion
This technical guide provides the currently available chemical and physical data for Ethyl L-
asparaginate and its closely related compounds. While comprehensive experimental and

biological data for Ethyl L-asparaginate remains limited in publicly accessible literature, the

information on 4-Ethyl hydrogen L-aspartate and N-ethyl-L-asparagine offers valuable insights

for researchers. The provided experimental protocol for HPLC analysis and the overview of L-

asparagine metabolism serve as practical resources for scientists and drug development

professionals working with L-asparagine derivatives. Further research is warranted to fully

elucidate the biological activities and potential applications of Ethyl L-asparaginate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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